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Compound of Interest

Compound Name: Sulfo-Cy7.5 NHS ester

Cat. No.: B13923894

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key features of water-soluble cyanine
dyes, with a specific focus on Sulfo-Cy7.5. It is intended to serve as a technical resource for
researchers, scientists, and professionals in the field of drug development who utilize
fluorescence-based techniques in their work.

Core Features of Water-Soluble Cyanine Dyes

Cyanine dyes are a class of synthetic fluorescent molecules characterized by two nitrogen-
containing heterocyclic rings linked by a polymethine bridge.[1][2] The length of this conjugated
chain is a primary determinant of the dye's absorption and emission spectra.[3] The addition of
sulfonate (-SOs~) groups to the core structure creates water-soluble versions of these dyes,
such as Sulfo-Cy7.5.[2] These negatively charged moieties impart several significant
advantages:

o Exceptional Water Solubility: The presence of sulfonate groups renders the dyes highly
soluble in aqueous buffers, which eliminates the need for organic co-solvents like DMSO or
DMF in many labeling reactions.[1][2] This is particularly advantageous when working with
sensitive proteins that can be denatured by organic solvents.[2]

o Reduced Aggregation: The enhanced water solubility prevents the aggregation of dye
molecules, which can lead to fluorescence quenching and affect the stability of labeled
biomolecules.[2][4] This is especially important when a high degree of labeling is required.
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e Near-Infrared (NIR) Fluorescence: Sulfo-Cy7.5 is a near-infrared dye, typically with an
emission maximum around 808 nm.[5] This property is ideal for deep tissue imaging and in
vivo studies, as longer wavelength photons can penetrate tissues more effectively with
reduced background autofluorescence.[5][6]

» High Molar Extinction Coefficient and Quantum Yield: Cyanine dyes, including Sulfo-Cy7.5,
exhibit high molar extinction coefficients, meaning they absorb light very efficiently.[2][3]
When coupled with a good quantum yield, this results in bright fluorescent signals with a low
background, enhancing sensitivity in various applications.[5]

» Photostability: Sulfo-Cy7.5 offers good photostability, which is crucial for applications that
require prolonged or repeated exposure to light, such as in fluorescence microscopy and
long-term imaging studies.[5]

Quantitative Data Summary

The photophysical properties of Sulfo-Cy7.5 are summarized in the table below for easy
reference and comparison.

Property Value References

Maximum Excitation

~778 - 788 nm 51171
Wavelength (Aex)
Maximum Emission

~797 - 808 nm [51[7]
Wavelength (Aem)
Molar Extinction Coefficient (g) ~222,000 cm—tM—1 [718]
Fluorescence Quantum Yield

~0.21 [7]
(P)
Stokes Shift ~20 nm [5]
Solubility Water, DMF, DMSO [7]

Mandatory Visualizations
General Structure of a Water-Soluble Cyanine Dye
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Caption: General structure of a water-soluble cyanine dye.

Experimental Workflow: Antibody Labeling with Sulfo-
Cy7.5 NHS Ester
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1. Antibody Preparation 2. Sulfo-Cy7.5 NHS Ester
(Purify and buffer exchange) Preparation (Dissolve in DMSO/DMF)
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3. Conjugation Reaction
(Mix antibody and dye, incubate)

:

4. Purification
(Size-exclusion chromatography)

:

5. Characterization
(Determine Degree of Labeling)

:

6. Storage
(Store labeled antibody at 4°C or -20°C)
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Caption: Workflow for labeling antibodies with Sulfo-Cy7.5.

Experimental Protocols

Protocol: Conjugation of Sulfo-Cy7.5 NHS Ester to
Antibodies
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This protocol outlines the covalent labeling of antibodies with Sulfo-Cy7.5 N-
hydroxysuccinimide (NHS) ester, which reacts with primary amines on the antibody.

Materials:

Purified antibody (1-2 mg/mL in an amine-free buffer, e.g., PBS).[9][10]

Sulfo-Cy7.5 NHS ester.

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).[11]

Size-exclusion chromatography column (e.g., Sephadex G-25).[9][11]

Conjugation buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5.[11][12]

Storage buffer: PBS with 0.1% BSA and 0.02% sodium azide.[11]
Procedure:
e Antibody Preparation:

o Dialyze the antibody against the conjugation buffer to remove any amine-containing
substances.

o Adjust the antibody concentration to 1-2 mg/mL.[9]
o Sulfo-Cy7.5 NHS Ester Preparation:

o Immediately before use, dissolve the Sulfo-Cy7.5 NHS ester in a small amount of
anhydrous DMF or DMSO to create a 10 mg/mL stock solution.[11][13]

o Conjugation Reaction:
o Bring the antibody solution to room temperature.

o Slowly add a 10- to 20-fold molar excess of the dissolved Sulfo-Cy7.5 NHS ester to the
antibody solution while gently vortexing.[10][11]
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o Incubate the reaction mixture for 1-2 hours at room temperature in the dark, with
continuous gentle mixing.[11]

o Purification:

o Separate the Sulfo-Cy7.5-conjugated antibody from the unconjugated dye using a size-
exclusion chromatography column pre-equilibrated with the storage buffer.[9][11]

o Collect the first colored fraction, which contains the labeled antibody.[11]
o Characterization (Optional):

o Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at
280 nm (for the antibody) and ~780 nm (for Sulfo-Cy7.5).[11]

e Storage:

o Store the purified Sulfo-Cy7.5-conjugated antibody at 4°C in the dark.[11] For long-term
storage, add glycerol to a final concentration of 50% and store at -20°C.[11]

Applications in Research and Drug Development
The unique properties of Sulfo-Cy7.5 make it a valuable tool in various applications:

 In Vivo Imaging: Its near-infrared fluorescence allows for deep tissue imaging with minimal
interference from background autofluorescence, making it ideal for preclinical studies in
small animals.[5][6]

e Fluorescence Microscopy: Sulfo-Cy7.5 provides high-resolution imaging of cellular
structures.[5]

o Flow Cytometry: It offers distinct signals for precise cell sorting and analysis.[5][6]

e Bioconjugation: Sulfo-Cy7.5 can be efficiently conjugated to a wide range of biomolecules,
including proteins, antibodies, and nucleic acids, for targeted detection and imaging.[5][6]

» Molecular Probes: It is used in various assays to study molecular interactions.[5][6]
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o Drug Delivery: Water-soluble cyanine dyes can be used as markers to track the delivery of
drugs to target areas within the body.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://materials.alfachemic.com/major-products/water-soluble-cyanine-dyes-4196.html
https://www.benchchem.com/product/b13923894?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/A_Technical_Guide_to_Trisulfonated_Cyanine_Dyes_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.bocsci.com/blog/introduction-to-fluorescent-labels-cyanine-dyes-cy7-cy5-cy5-5-and-cy3/
https://www.lumiprobe.com/page/pdf/32
https://materials.alfachemic.com/major-products/water-soluble-cyanine-dyes-4196.html
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/sulfo-cyanine7-5/
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/sulfo-cyanine7/
https://broadpharm.com/product/BP-28891
https://www.smolecule.com/products/s15349641
https://www.medchemexpress.com/sulfo-cy7-5-maleimide.html
https://www.researchgate.net/post/Is_there_a_labeling_process_for_Sulfo-Cyanine7_CY7
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Fluorescence_Microscopy_Using_Cy7.pdf
https://www.interchim.fr/ft/B/BB7493.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-57aa230f4a.pdf
https://www.benchchem.com/product/b13923894#key-features-of-water-soluble-cyanine-dyes-like-sulfo-cy7-5
https://www.benchchem.com/product/b13923894#key-features-of-water-soluble-cyanine-dyes-like-sulfo-cy7-5
https://www.benchchem.com/product/b13923894#key-features-of-water-soluble-cyanine-dyes-like-sulfo-cy7-5
https://www.benchchem.com/product/b13923894#key-features-of-water-soluble-cyanine-dyes-like-sulfo-cy7-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13923894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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